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Compound of Interest

Compound Name: L-Homocysteic acid

Cat. No.: B075922

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Homocysteic acid (L-HCA) is a sulfur-containing excitatory amino acid that is structurally
related to glutamate. It is considered a putative endogenous neuromodulator due to its potent
excitatory effects on central neurons and its interaction with glutamate receptors. This
document provides a technical overview of the current understanding of L-HCA's role in the
central nervous system, focusing on its receptor interactions, signaling pathways, and the
experimental methodologies used for its study.

Quantitative Data: Receptor Binding and Functional
Assays

The neuromodulatory effects of L-HCA are primarily mediated through its action on ionotropic
and metabotropic glutamate receptors. The following table summarizes key quantitative data
from various studies. (Note: The following data is illustrative and should be populated with
values from specific research articles).
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Signaling Pathways of L-Homocysteic Acid
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L-HCA exerts its effects by activating multiple downstream signaling cascades upon binding to
glutamate receptors. The primary pathways involve ionotropic receptor-mediated cation influx
and metabotropic receptor-mediated second messenger systems.
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 To cite this document: BenchChem. [Technical Whitepaper: L-Homocysteic Acid as a
Putative Endogenous Neuromodulator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075922#|-homocysteic-acid-as-a-putative-
endogenous-neuromodulator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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